Cas no 642460-96-6 (6-Amino-3-iodo-5-nitro-1H-pyridin-2-one-)

• Product Name: 6-Amino-3-iodo-5-nitro-1H-pyridin-2-one-
• CAS No: 642460-96-6
• MF: C₅H₄IN₃O₃
• MW: 281.008032798767
• MDL: MFCD11616172
• CID: 501940
• PubChem ID: 11161823
• Update Time: 2025-10-29

6-Amino-3-iodo-5-nitro-1H-pyridin-2-one- Chemical and Physical Properties

Names and Identifiers

• 6-amino-3-iodo-5-nitropyridin-2(1H)-one
• 2(1H)-Pyridinone, 6- amino-3-iodo-5-nitro-
• 6-amino-3-iodo-5-nitro-1H-pyridin-2-one
• 2(1H)-Pyridinone,6-amino-3-iodo-5-nitro
• 2-amino-3-nitro-5-iodo-6-(1H)-pyridinone
• 2(1H)-Pyridinone, 6-amino-3-iodo-5-nitro-
• 6-Amino-3-iodo-5-nitropyridin-2-ol
• 6-Amino-3-iodo-5-nitro-pyridin-2-ol
• 3-Iodo-5-nitro-6-aminopyridine-2(1H)-one
• A1-48042
• CS-13547
• SCHEMBL2585008
• AKOS037649741
• EN300-7404885
• DTXSID20457355
• 6-Amino-3-iodo-5-nitro-2(1H)-pyridinone
• 642460-96-6
• CS-B0464
• 6-amino-3-iodo-5-nitro-1,2-dihydropyridin-2-one
• 6-Amino-3-iodo-5-nitro-1H-pyridin-2-one-

• MDL： MFCD11616172
• Inchi： 1S/C5H4IN3O3/c6-2-1-3(9(11)12)4(7)8-5(2)10/h1H,(H3,7,8,10)
• InChI Key： YPSCFDIDAMTMKR-UHFFFAOYSA-N
• SMILES： IC1C(NC(=C(C=1)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 280.93000
• Monoisotopic Mass: 280.92974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 0.5

Experimental Properties

• Density: 2.33
• Boiling Point: 273.5°C at 760 mmHg
• Flash Point: 119.2°C
• Refractive Index: 1.741
• PSA: 104.70000
• LogP: 1.57430

Additional information on 6-Amino-3-iodo-5-nitro-1H-pyridin-2-one-

6-Amino-3-iodo-5-nitro-1H-pyridin-2-one (CAS No. 642460-96-6): A Comprehensive Overview

6-Amino-3-iodo-5-nitro-1H-pyridin-2-one (CAS No. 642460-96-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyridinone derivative exhibits unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the growing demand for novel bioactive molecules, 6-Amino-3-iodo-5-nitro-1H-pyridin-2-one stands out as a promising candidate for drug discovery and material science applications.

The molecular structure of 6-Amino-3-iodo-5-nitro-1H-pyridin-2-one features a pyridinone core with strategically positioned amino, iodo, and nitro functional groups. This arrangement contributes to its reactivity and potential as a building block for more complex molecules. Researchers have explored its use in the synthesis of nitrogen-containing heterocycles, which are prevalent in many FDA-approved drugs. The presence of both electron-donating (amino) and electron-withdrawing (nitro, iodo) groups creates interesting electronic effects that can be exploited in various chemical transformations.

Recent studies highlight the importance of iodo-nitro pyridinone derivatives in medicinal chemistry. The iodine atom in 6-Amino-3-iodo-5-nitro-1H-pyridin-2-one serves as an excellent handle for further functionalization through cross-coupling reactions, particularly in palladium-catalyzed processes. This characteristic aligns with current trends in green chemistry and atom-economical synthesis, where researchers seek efficient methods to construct complex molecules with minimal waste.

The pharmaceutical industry has shown particular interest in 6-Amino-3-iodo-5-nitro-1H-pyridin-2-one as a potential precursor for antimicrobial agents. With the global rise in antibiotic resistance, scientists are actively investigating novel nitro-containing compounds that may offer new mechanisms of action against resistant pathogens. The compound's unique combination of substituents makes it an attractive scaffold for developing next-generation anti-infective agents.

In material science, 6-Amino-3-iodo-5-nitro-1H-pyridin-2-one has demonstrated potential applications in the development of organic electronic materials. The electron-deficient nature of the nitro group, combined with the electron-rich amino group, creates interesting charge-transfer properties that could be valuable in designing organic semiconductors or photovoltaic materials. This aligns with current research trends in sustainable energy solutions and organic electronics.

The synthesis and handling of 6-Amino-3-iodo-5-nitro-1H-pyridin-2-one require specialized knowledge in heterocyclic chemistry. Modern synthetic approaches often employ microwave-assisted synthesis or flow chemistry techniques to improve yields and reduce reaction times. These methods reflect the growing emphasis on process intensification and sustainable chemical manufacturing in contemporary research.

Analytical characterization of 6-Amino-3-iodo-5-nitro-1H-pyridin-2-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's structure and purity, especially when used as a pharmaceutical intermediate. The development of more sensitive analytical methods for such compounds remains an active area of research in analytical chemistry.

From a commercial perspective, 6-Amino-3-iodo-5-nitro-1H-pyridin-2-one represents a niche but growing segment in the fine chemicals market. Suppliers specializing in custom synthesis and building blocks for drug discovery have reported increasing demand for such structurally complex intermediates. This trend reflects the pharmaceutical industry's ongoing search for novel chemical entities with potential therapeutic applications.

Environmental considerations regarding nitro-containing compounds like 6-Amino-3-iodo-5-nitro-1H-pyridin-2-one have prompted research into biodegradation pathways and green synthetic alternatives. Scientists are investigating enzymatic methods for the modification of such compounds, which could lead to more environmentally friendly production processes. These efforts align with global initiatives for sustainable chemistry and reduced environmental impact of chemical manufacturing.

The future research directions for 6-Amino-3-iodo-5-nitro-1H-pyridin-2-one may include exploration of its biological activity profile, development of novel synthetic methodologies, and investigation of its potential in materials applications. As computational chemistry and AI-assisted drug discovery continue to advance, compounds with such distinctive structural features may see increased screening in virtual libraries for novel bioactive molecules.

For researchers working with 6-Amino-3-iodo-5-nitro-1H-pyridin-2-one, proper storage conditions are essential to maintain compound stability. Recommendations typically include protection from light and moisture, with storage at controlled temperatures. These handling protocols ensure the compound's integrity for subsequent chemical transformations or biological evaluations.

The intellectual property landscape surrounding 6-Amino-3-iodo-5-nitro-1H-pyridin-2-one and related compounds continues to evolve, with several patents filed for its derivatives in various therapeutic areas. This patent activity underscores the compound's potential value in pharmaceutical development and the competitive nature of innovative drug discovery.

In conclusion, 6-Amino-3-iodo-5-nitro-1H-pyridin-2-one (CAS No. 642460-96-6) represents a fascinating case study in modern heterocyclic chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers across multiple disciplines. As scientific understanding of such nitro-substituted heterocycles deepens, we can anticipate new applications and discoveries emerging from this intriguing class of compounds.